![molecular formula C14H9ClN2O B598993 6-Chloro-3-phenyl-1,5-naphthyridin-2(1H)-one CAS No. 1199556-78-9](/img/structure/B598993.png)
6-Chloro-3-phenyl-1,5-naphthyridin-2(1H)-one
Overview
Description
Scientific Research Applications
Antimicrobial Activity : Compounds synthesized from 6-Chloro-3-phenyl-1,5-naphthyridin-2(1H)-one demonstrated antimicrobial properties, with a focus on efficient synthesis and evaluation for their antimicrobial activity (Ravi et al., 2018).
Regioselective Synthesis : Research has been conducted on the regioselective synthesis of pentacyclic polyheterocycles involving this compound, highlighting the compound's versatility in organic synthesis (Majumdar & Rafique-ul-Islam, 2007).
Functionalization in Organic Synthesis : The compound has been used in the functionalization of 1,6-naphthyridones through sequential, site-selective Suzuki–Miyaura cross-coupling reactions, indicating its utility in organic synthesis (Montoir et al., 2014).
Medicinal Chemistry Applications : It has been incorporated into a multivalent scaffold in medicinal chemistry, particularly as a c-Met kinase inhibitor, demonstrating the compound's potential in drug discovery (Wang et al., 2013).
Construction of Bridging Ligands : 1,5-Naphthyridine, a related compound, has been used for constructing bridging ligands and corresponding Ru(II) complexes, showcasing its application in coordination chemistry (Singh & Thummel, 2009).
Synthesis of Oxadiazoles : It has been used in the synthesis of 1,8-Naphthyridinyl-1,3,4-oxadiazoles, further expanding its application in heterocyclic chemistry (Mogilaiah et al., 2004).
One-Pot Synthesis Protocols : Research has been conducted on one-pot synthesis methods for highly substituted derivatives, emphasizing the compound's role in facilitating efficient synthetic protocols (Alizadeh et al., 2017).
Nucleophilic Substitution Reactions : Studies on SNH reactions of some 3-nitro-1,8-naphthyridines, including derivatives of this compound, have been conducted, indicating its reactivity in nucleophilic substitution reactions (Grzegożek et al., 1991; 2004).
Microwave-Assisted Synthesis : The compound has been used in microwave-assisted synthesis of novel benzodisoquinoline-diones, showing its utility in accelerating synthetic processes (Sakram et al., 2018).
Synthesis of Triazolo Naphthyridines : It's involved in the synthesis of triazolo naphthyridines, contributing to the development of new heterocyclic compounds (Xu et al., 2014).
Antiallergy Agents : Derivatives have been explored as potential antiallergy agents, demonstrating the compound's potential in the development of new therapeutic agents (Sherlock et al., 1988).
Ellipticine Alkaloid Analogs : Research includes synthesizing analogs of ellipticine alkaloids, indicating its significance in mimicking natural product structures (Zhang et al., 2000).
Biomedical Applications : A review of 1,6-Naphthyridin-2(1H)-ones, including this compound, covers their synthesis and various biomedical applications, highlighting their importance in the pharmaceutical industry (Oliveras et al., 2021).
Mechanism of Action
The mechanism of action for “6-Chloro-3-phenyl-1,5-naphthyridin-2(1H)-one” is not specified in the search results. Its applications in medicinal chemistry and drug discovery suggest that it may interact with biological systems in a meaningful way.
Safety and Hazards
Properties
IUPAC Name |
6-chloro-3-phenyl-1H-1,5-naphthyridin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9ClN2O/c15-13-7-6-11-12(16-13)8-10(14(18)17-11)9-4-2-1-3-5-9/h1-8H,(H,17,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GNCGKMPJUFFJRQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC3=C(C=CC(=N3)Cl)NC2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00735148 | |
Record name | 6-Chloro-3-phenyl-1,5-naphthyridin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00735148 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
256.68 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1199556-78-9 | |
Record name | 6-Chloro-3-phenyl-1,5-naphthyridin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00735148 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
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